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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the gamma emission probabilities for the

radionuclide Antimony-124 (¹²⁴Sb). Accurate and reliable nuclear data are crucial for a wide

range of applications, from fundamental research in nuclear physics to practical uses in

medicine, such as in the development of radiopharmaceuticals. This document summarizes

and contrasts data from recent high-precision experimental measurements with internationally

recognized evaluated nuclear data libraries.

Data Presentation: A Comparative Analysis
The accuracy of gamma emission probabilities for ¹²⁴Sb is paramount for precise activity

measurements and dose calculations. Below is a comparison of the most intense gamma-ray

emissions as reported in a significant experimental study by Patil et al. (2006) and two widely

used evaluated nuclear data libraries, the Evaluated Nuclear Structure Data File (ENSDF) and

the International Commission on Radiological Protection (ICRP) Publication 107.

Table 1: Comparison of Major Gamma Emission Probabilities for ¹²⁴Sb
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Energy
(keV) - Patil
et al. (2006)

Relative
Intensity
(%) - Patil et
al. (2006)

Energy
(keV) -
ENSDF/IAE
A

Emission
Probability
(%) -
ENSDF/IAE
A[1]

Energy
(MeV) -
ICRP 107

Emission
Probability
(%) - ICRP
107[2]

602.73 100.0 ± 0.3
602.7275 ±

0.0017
98.26 0.602728 98.26

645.85 7.55 ± 0.05
645.8537 ±

0.0013
7.456 0.645854 7.456

722.79 11.01 ± 0.06
722.7842 ±

0.0022
10.81 0.722784 10.81

1690.97 48.5 ± 0.2
1690.975 ±

0.004
47.79 1.69098 47.79

2090.93 5.61 ± 0.04
2090.936 ±

0.005
5.512 2.09094 5.512

Note: The relative intensities from Patil et al. are normalized to the 602.73 keV gamma ray. The

evaluated libraries provide absolute emission probabilities per 100 decays.

Discrepancies between experimental and evaluated data, though generally small for the most

intense lines, can be more pronounced for weaker emissions. These differences can arise from

various factors, including the experimental setup, data analysis techniques, and the evaluation

methodologies used to compile the nuclear data libraries. For a comprehensive list of 75

transitions observed by Patil et al., researchers are encouraged to consult the original

publication.[3]

Evaluated Nuclear Data Libraries
For researchers requiring the most current and comprehensive evaluated data, the following

international libraries are recommended:

ENDF (Evaluated Nuclear Data File): Maintained by the National Nuclear Data Center

(NNDC) at Brookhaven National Laboratory, this library is a primary source of nuclear data

for a wide range of applications.
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JEFF (Joint Evaluated Fission and Fusion File): A collaboration of NEA Data Bank

participating countries, the JEFF library provides extensive data for nuclear energy

applications.[4][5][6]

JENDL (Japanese Evaluated Nuclear Data Library): Developed by the Japan Atomic Energy

Agency, JENDL is a comprehensive library of nuclear data.

These libraries are periodically updated, and researchers should always refer to the latest

versions for the most accurate information.

Experimental Protocols
The precision of experimental data is fundamentally linked to the methodology employed. The

work by Patil et al. (2006) serves as a key example of a high-precision measurement of ¹²⁴Sb

gamma emissions.[3]

Source Preparation and Measurement
Source: A carrier-free ¹²⁴Sb sample, produced by thermal neutron irradiation of ¹²³Sb, was

used in the form of antimony chloride (SbCl₃) in a dilute HCl solution. The source was aged

for approximately eight months to minimize interference from short-lived impurities.

Sample Preparation: For spectral measurements, the source solution was dried on an

aluminized mylar foil, which was then supported by a thin aluminum disc.

Detectors: Two high-purity germanium (HPGe) detectors, each with a relative efficiency of

60% and a full width at half maximum (FWHM) of 1.80 keV at 1.33 MeV, were used for data

collection.

Data Acquisition: Singles gamma-ray spectra were acquired with the source placed at a

distance of 20 cm from the detectors to minimize coincidence summing effects. A high-

resolution X-ray detector was also used to analyze the X-ray region of the spectrum. For

coincidence measurements, a time resolution of approximately 20 ns was employed.

This meticulous experimental setup allowed for the identification of 75 gamma transitions,

including 14 that were previously unreported, and the establishment of five new energy levels

in the decay scheme of ¹²⁴Sb.[3]
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Visualization of the Data Comparison Workflow
The process of comparing experimental data with evaluated nuclear data libraries is a

fundamental aspect of advancing nuclear science. The following diagram illustrates this logical

workflow.
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Caption: Workflow for comparing experimental and evaluated gamma emission data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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